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Compound of Interest

Compound Name: 18:0 LYSO-PE

Cat. No.: B3428790

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-stearoyl-2-hydroxy-sn-glycero-3-phosphoethanolamine (18:0 lyso-PE) is a lysophospholipid,
a class of signaling molecules derived from membrane phospholipids. These molecules play
crucial roles in a variety of cellular processes. Lysophospholipids, including 18:0 lyso-PE, and
their corresponding G protein-coupled receptors (GPCRs) have emerged as significant targets
in drug discovery and development due to their involvement in numerous physiological and
pathophysiological conditions such as cancer, fibrosis, and neurodegenerative diseases.[1][2]
Accurate and reproducible in vitro and in vivo studies rely on the correct preparation of stable,
well-characterized stock solutions of these lipid mediators. This document provides a detailed
protocol for the preparation of 18:0 lyso-PE stock solutions and summarizes its key
characteristics and biological functions.

Quantitative Data Summary

The physical and chemical properties of 18:0 lyso-PE are essential for its proper handling and
use in experimental settings. The following table summarizes key quantitative data.
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Property Value Reference(s)
Molecular Weight 481.60 g/mol
CAS Number 69747-55-3 [3]

Ethanol: 2 mg/mL (4.15 mM)
with ultrasonication, warming,
Solubility and pH adjustment to 4 with
HCI, heated to 60°C.
Chloroform: Slightly soluble.

[4]

Storage (Solid Form) -20°C for up to 3 years.

[1]5]

-80°C for up to 6 months;

-20°C for up to 1 month. It is
Storage (Stock Solution) recommended to aliquot the

solution to avoid repeated

freeze-thaw cycles.

[1]14]

Experimental Protocols

Materials
e 18:0 Lyso-PE powder

¢ Anhydrous Ethanol (200 proof)
e Chloroform
e 1M Hydrochloric Acid (HCI)

 Inert gas (e.g., Argon or Nitrogen)

o Sterile, conical-bottom glass vials with PTFE-lined screw caps

e Ultrasonic bath

» Heating block or water bath
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o Pipettes and sterile, filtered pipette tips

Protocol for Preparation of 18:0 Lyso-PE Stock Solution
in Ethanol (2 mg/mL)

This protocol is based on the solubility information provided by suppliers and is intended to
create a stable stock solution for use in aqueous-based biological systems.

e Weighing the Lipid: In a sterile glass vial, accurately weigh the desired amount of 18:0 lyso-
PE powder. Perform this step in a controlled environment to minimize exposure to moisture
and contaminants.

¢ Solvent Addition: Add the appropriate volume of anhydrous ethanol to achieve a final
concentration of 2 mg/mL. For example, to prepare 1 mL of a 2 mg/mL stock solution, add 1
mL of ethanol to 2 mg of 18:0 lyso-PE.

e pH Adjustment: Add a small volume of 1M HCI to adjust the pH of the solution to
approximately 4. This step is crucial for enhancing the solubility of 18:0 lyso-PE in ethanol.

» Warming and Sonication: Gently warm the solution to 60°C using a heating block or water
bath.[4] Following warming, place the vial in an ultrasonic bath and sonicate until the lipid is
completely dissolved.[4] Visually inspect the solution to ensure there are no visible particles.

 Inert Gas Purging: To prevent oxidation of the lipid, purge the headspace of the vial with an
inert gas (argon or nitrogen) before sealing.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the lipid, it
is highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile
glass vials.[1] Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C
for short-term storage (up to 1 month).[1][4]

Signaling Pathway of 18:0 Lyso-PE

18:0 lyso-PE can exert its biological effects by acting as a ligand for specific G protein-coupled
receptors, notably the lysophosphatidic acid receptor 1 (LPA1).[6] The activation of LPAL by
18:0 lyso-PE initiates a downstream signaling cascade that leads to various cellular
responses, including an increase in intracellular calcium.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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